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Compound of Interest

Compound Name: Perfluorohexanamide

Cat. No.: B1368350 Get Quote

Introduction: Defining Perfluorohexanamide
The term "Perfluorohexanamide" can be ambiguous. This guide focuses on the fully

fluorinated derivative of hexanamide, systematically named 2,2,3,3,4,4,5,5,6,6,6-

undecafluorohexanamide. This compound is a short-chain per- and polyfluoroalkyl substance

(PFAS), a class of compounds of significant interest to researchers in environmental science,

toxicology, and materials science due to their unique properties and persistence. This guide will

provide an in-depth overview of its synthesis, analytical identification, and key considerations

for professionals in drug development and research.

Part 1: Core Identification and Physicochemical
Properties
A foundational aspect of working with any chemical compound is its unambiguous identification

and an understanding of its basic physical and chemical characteristics.

Chemical Identity
Systematic Name: 2,2,3,3,4,4,5,5,6,6,6-Undecafluorohexanamide

CAS Number: 335-54-6

Molecular Formula: C₆H₂F₁₁NO
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Molecular Weight: 313.07 g/mol

Chemical Structure:

Physicochemical Data
A summary of the known physicochemical properties of undecafluorohexanamide is presented

in Table 1. It is important to note that comprehensive experimental data for this specific

compound is limited in publicly accessible literature. The presented data is a combination of

information from chemical suppliers and predicted values.

Property Value Source

Melting Point 120-122 °C SynQuest Labs

Boiling Point (Predicted) 156.2 ± 40.0 °C ChemicalBook

Density (Predicted) 1.660 ± 0.06 g/cm³ ChemicalBook

pKa (Predicted) 12.74 ± 0.50 ChemicalBook

Part 2: Synthesis of Undecafluorohexanamide
While specific, detailed protocols for the synthesis of undecafluorohexanamide are not widely

published, a general and robust method for the preparation of perfluorinated amides involves

the reaction of a perfluoroacyl fluoride with ammonia. This approach is based on the high

reactivity of acyl fluorides towards nucleophiles.

General Synthetic Workflow
The synthesis can be conceptualized as a two-step process starting from the corresponding

perfluorinated carboxylic acid, perfluorohexanoic acid.

Perfluorohexanoic Acid Acyl Fluoride Formation

Fluorinating Agent
(e.g., Cyanuric Fluoride) Perfluorohexanoyl Fluoride Amidation

Ammonia (NH₃)
Undecafluorohexanamide

Sample containing
Undecafluorohexanamide

Chromatographic Separation
(GC or LC)

Ionization
(e.g., EI, ESI)

Mass Analysis
(MS or MS/MS)

Data Analysis
(Mass Spectrum) Identification

Compare to
Reference Spectra
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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